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Bibliometric Analysis and Research Scope

A bibliometric analysis of publications from 2002 to 2022 confirms strong and sustained interest in

parthenolide research, with the United States and China being the leading contributors [1]. The scope of

research is extensive, focusing on its role in various diseases.

Therapeutic Areas: The primary research focus is on cancer (including leukemia, lung, colorectal,
and pancreatic cancers), inflammatory diseases (such as rheumatoid arthritis and colitis), and

skeletal disorders (like osteolysis and arthritis) [1] [2] [3].
Molecular Targets: Parthenolide is a multi-target agent. Its key molecular mechanisms include:

Inhibition of NF-κB: A master regulator of inflammation and cell survival, is the most studied
pathway [2] [3] [4].

Inhibition of STAT3: Blocks a signaling pathway critical for cancer cell growth and survival [3]
[4].

Induction of Oxidative Stress: Promotes reactive oxygen species (ROS) to trigger cancer cell
death [3].

Modulation of Other Pathways: Includes Wnt, PI3K/Akt, and TGF-β signaling in various
cancers [3] [4].

The diagram below summarizes the core mechanisms of action of Parthenolide and its derivatives in cancer

and inflammatory cells.
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Core mechanisms of Parthenolide (PTL) and its derivatives in exerting anti-cancer and anti-inflammatory

effects. PTL primarily inhibits NF-κB and JAK/STAT signaling pathways, while its derivative MCL directly

alkylates the p65 subunit. DMAMCL acts as a stable prodrug that converts to MCL.
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Current research is intensely focused on improving the drug-like properties of parthenolide and exploring

its full therapeutic potential through novel approaches.

Derivative/Approach Key Feature Application/Model Reference

DMAMCL Prodrug of MCL; sustained

release; crosses blood-brain
barrier

Glioma, Myeloproliferative

Neoplasms

[3] [4]

DMAPT Water-soluble analogue;
improved bioavailability

Breast Cancer, Bladder
Cancer, Lung Cancer

[3] [4]

PTL-Chalcone
Hybrids

Hybrid molecule; enhanced
potency (40.9x > PTL)

Non-Small Cell Lung Cancer
(NSCLC)

[5]

Nanocarriers (e.g.,
PLGA)

Targeted drug delivery;
enhanced selectivity

Leukemic Cells [3] [4]

Novel Hybrid Molecules: A 2025 study designed and synthesized parthenolide-chalcone hybrids
as potential anti-lung cancer agents [5]. The most promising compound, 10d, exhibited anti-

proliferative activity 40.9 times stronger than native parthenolide and effectively inhibited tumor
growth in vivo by targeting the ALOX5 enzyme and regulating the β-catenin/STAT3 signaling axis [5].

Commercial and Market Context

The growing scientific interest is mirrored by a expanding global market.

The parthenolide extract market, valued at approximately USD 150 million in 2023, is projected to
grow at a CAGR of 8.5%, reaching around USD 325 million by 2032 [6].

Growth is driven by demand in pharmaceuticals (migraines, cancer), nutraceuticals (dietary
supplements), and cosmetics (anti-inflammatory skincare) [6].

The Asia-Pacific region is expected to be the fastest-growing market, fueled by large consumer
bases and industrial expansion [7] [6].

Knowledge Gaps and Research Needs
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Despite significant progress, several challenges remain. The primary hurdle is the poor water solubility and

low oral bioavailability of native parthenolide, limiting its clinical application [3] [4] [5]. Furthermore,

while its multi-target nature is promising, a deeper understanding of its selectivity between cancerous and

normal cells is needed to minimize potential side effects [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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